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Compound of Interest

Compound Name: O-Butyl-l-homoserine

Cat. No.: B097113 Get Quote

A comprehensive review of scientific literature reveals a significant lack of information regarding

the specific biochemical role of O-Butyl-L-homoserine. This compound does not appear to be

a well-characterized metabolite, signaling molecule, or a commonly utilized tool in biochemical

research. Searches for its synthesis, mechanism of action, and involvement in biological

pathways have not yielded specific data to construct an in-depth technical guide as requested.

Current research databases and chemical supplier information predominantly feature related,

but structurally distinct, derivatives of L-homoserine. It is possible that the query for "O-Butyl-L-
homoserine" may be a reference to one of these more extensively studied molecules, or it

may refer to a novel or highly specialized synthetic compound not yet described in publicly

accessible literature.

Prominent L-homoserine Derivatives in Biochemical
Research
While information on O-Butyl-L-homoserine is scarce, several other derivatives have

significant and well-documented roles in biochemistry and drug development. These include:

N-acyl-L-homoserine lactones (AHLs): A major class of signaling molecules involved in

bacterial quorum sensing. A notable example is N-butyryl-L-homoserine lactone (C4-HSL),

which plays a crucial role in regulating gene expression in various bacteria, including the

opportunistic pathogen Pseudomonas aeruginosa.[1][2] Its functions include the control of

virulence factor production and biofilm formation.[1]
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Fmoc-O-tert-butyl-L-homoserine: A protected amino acid derivative widely used in solid-

phase peptide synthesis.[3] In this context, the tert-butyl group serves as a protecting group

for the hydroxyl function of the homoserine side chain, preventing unwanted side reactions

during peptide assembly. Its role is synthetic rather than biochemical.

O-phospho-L-homoserine: An important metabolic intermediate in the biosynthesis of the

amino acid methionine in bacteria and plants.[4]

Potential Areas of Application (Hypothetical)
Given the structure of O-Butyl-L-homoserine, one could hypothesize its potential use as a

research tool. The butyl group could serve as a moderately hydrophobic probe to investigate

ligand-binding pockets of enzymes or receptors that recognize L-homoserine or similar

structures. However, without experimental data, this remains speculative.

Conclusion
At present, a detailed technical guide on the biochemical role of O-Butyl-L-homoserine cannot

be compiled due to a lack of available scientific data. Researchers and drug development

professionals interested in the biochemistry of L-homoserine and its derivatives are

encouraged to investigate the extensive literature on N-acyl-L-homoserine lactones and other

metabolic intermediates. Should "O-Butyl-L-homoserine" be a specific, proprietary compound,

its biochemical properties would be detailed in the internal documentation of the developing

organization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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